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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507

Researchers, scientists, and drug development professionals are unlikely to encounter
interference from the fungicide Dikar in common laboratory assays, as it is a substance not
typically used in a laboratory research setting.

Dikar is a fungicide and miticide that was first approved by the EPA on February 25, 1969, and
its registration was canceled on April 11, 1992.[1] Its active ingredients are Mancozeb (72%)
and Dinocap (4.7%).[1][2] It is formulated as a wettable powder and is used to control a wide
range of fungal diseases and mites on various plants, including apples, pears, and grapes.[1]

Given that Dikar is an agricultural product, its presence in a controlled laboratory environment
conducting assays for drug development or other scientific research would be highly unusual.
Interference in laboratory assays typically stems from endogenous substances like hemoglobin,
bilirubin, and lipids, or exogenous substances such as prescribed medications.[3][4] Dietary
supplements are also a known source of interference.[5]

The constituent components of Dikar, mancozeb and dinocap, have been studied for their
biological and environmental effects. Mancozeb has been shown to have endocrine-disrupting
activity and can affect soil microbial populations and enzyme activities.[6][7] Dinocap is a
mixture of isomers and is used to control mites and powdery mildew.[8] However, the scientific
literature does not contain evidence of these components causing interference in common in-
vitro laboratory assays such as ELISAs, PCR, or cell-based assays, which are central to
biomedical research.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1239507?utm_src=pdf-interest
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.pomerix.com/pesticides/dikar-fungicide-miticide
https://www.pomerix.com/pesticides/dikar-fungicide-miticide
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=389987628
https://www.pomerix.com/pesticides/dikar-fungicide-miticide
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7955368/
https://www.researchgate.net/publication/15244607_Interference_with_Clinical_Laboratory_analyses
https://arup.utah.edu/education/pandya-supplements-2023.php/
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9390121/
https://www.researchgate.net/publication/269186313_Impact_of_Fungicide_Mancozeb_at_Different_Application_Rates_on_Soil_Microbial_Populations_Soil_Biological_Processes_and_Enzyme_Activities_in_Soil
https://www.researchgate.net/publication/236662445_Analytical_Method_Validation_for_the_Determination_of_Meptyldinocap_As_24-Dinitrooctylphenol_Metabolite_in_Mango_and_Soil_Using_LC-MSMS_and_Dissipation_Study_of_the_Fungicide_in_Indian_Mango_Field_Eco
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

In the unlikely event that agricultural runoff or environmental contamination is a concern for a
specific research project, validated methods exist for the detection of mancozeb and its
metabolite, ethylenethiourea (ETU), in soil using techniques like liquid chromatography-tandem
mass spectrometry (LC-MS/MS).[9]

Therefore, a technical support center with troubleshooting guides and FAQs for Dikar
interference with common laboratory assays is not warranted due to the lack of a scientifically
plausible scenario for such interactions. Researchers experiencing assay interference should
focus on more common causes of interference.[3][4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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